Cas no 52382-35-1 (5-phenoxypyrimidin-4-amine)
5-phenoxypyrimidin-4-amine structure
Product Name:5-phenoxypyrimidin-4-amine
CAS No:52382-35-1
MF:C10H10ClN3O
MW:223.658900737762
CID:936800
PubChem ID:21557074
Update Time:2025-04-19
5-phenoxypyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-phenoxypyrimidin-4-amine
- 5-phenoxypyrimidin-4-amine,hydrochloride
- SCHEMBL11790082
- 4-amino-5-phenoxy pyrimidine hydrochloride
- NSC 301162
- NSC301162
- 52382-35-1
- 5-Phenoxypyrimidin-4-amine--hydrogen chloride (1/1)
- DTXSID90615844
- NSC-301162
- GFFCOFCTSAQESZ-UHFFFAOYSA-N
- DS-005761
-
- Inchi: 1S/C10H9N3O.ClH/c11-10-9(6-12-7-13-10)14-8-4-2-1-3-5-8;/h1-7H,(H2,11,12,13);1H
- InChI Key: GFFCOFCTSAQESZ-UHFFFAOYSA-N
- SMILES: Cl.O(C1=CN=CN=C1N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 187.07467
- Monoisotopic Mass: 223.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61Ų
Experimental Properties
- PSA: 61.03
5-phenoxypyrimidin-4-amine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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